Cas no 2229003-51-2 ((3-bromo-4,5-dimethoxyphenyl)hydrazine)

• Product Name: (3-bromo-4,5-dimethoxyphenyl)hydrazine
• CAS No: 2229003-51-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 6319635
• PubChem ID: 165643142
• Update Time: 2025-05-23

(3-bromo-4,5-dimethoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4,5-dimethoxyphenyl)hydrazine
• EN300-1926234
• 2229003-51-2

• Inchi： 1S/C8H11BrN2O2/c1-12-7-4-5(11-10)3-6(9)8(7)13-2/h3-4,11H,10H2,1-2H3
• InChI Key： ICJZREOORLZJJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)OC)NN

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.5Ų

Additional information on (3-bromo-4,5-dimethoxyphenyl)hydrazine

Introduction to (3-bromo-4,5-dimethoxyphenyl)hydrazine (CAS No. 2229003-51-2)

(3-bromo-4,5-dimethoxyphenyl)hydrazine, identified by its CAS number 2229003-51-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic hydrazine derivative has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and agrochemicals. The compound's unique structural features, characterized by a bromine substituent and two methoxy groups on a phenyl ring, make it a valuable intermediate in synthetic chemistry.

The molecular structure of (3-bromo-4,5-dimethoxyphenyl)hydrazine consists of a benzene ring substituted with bromine at the 3-position and methoxy groups at the 4- and 5-positions. This arrangement imparts distinct electronic properties to the molecule, enhancing its reactivity in various chemical transformations. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring allows for selective functionalization, making it a preferred building block in medicinal chemistry.

In recent years, (3-bromo-4,5-dimethoxyphenyl)hydrazine has been extensively studied for its potential in drug discovery. Its hydrazine moiety is particularly noteworthy, as hydrazines are known for their ability to form stable complexes with various biological targets. These complexes often exhibit inhibitory or modulatory effects on enzymes and receptors, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of (3-bromo-4,5-dimethoxyphenyl)hydrazine is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer cell proliferation, such as tyrosine kinases and poly(ADP-ribose) polymerases (PARPs).

The bromine substituent in (3-bromo-4,5-dimethoxyphenyl)hydrazine also plays a crucial role in its reactivity. Brominated aromatic compounds are widely used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions enable the introduction of diverse functional groups onto the aromatic core, expanding the synthetic possibilities for pharmaceutical applications.

Recent advancements in computational chemistry have further highlighted the significance of (3-bromo-4,5-dimethoxyphenyl)hydrazine. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. Additionally, virtual screening techniques have been employed to identify novel derivatives with improved pharmacokinetic properties.

The methoxy groups in (3-bromo-4,5-dimethoxyphenyl)hydrazine contribute to its solubility and metabolic stability, which are critical factors in drug design. These groups can also be selectively modified through oxidation or demethylation reactions, providing further opportunities for fine-tuning the biological activity of derived compounds. Such modifications are essential for optimizing drug candidates for clinical use.

In conclusion, (3-bromo-4,5-dimethoxyphenyl)hydrazine (CAS No. 2229003-51-2) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new synthetic pathways and biological targets, the significance of this compound is expected to grow further.